Cas no 1352397-55-7 (3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid)

• Product Name: 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• CAS No: 1352397-55-7
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD20923009
• CID: 4695989
• PubChem ID: 123135179
• Update Time: 2025-06-09

3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• 3-Fluoro-7-azaindole-4-carboxylic acid
• SB14548
• 3-fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
• SCHEMBL21819161
• DB-424940
• PS-16821
• P20342
• 1352397-55-7
• AKOS030237803
• 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

• MDL： MFCD20923009
• Inchi： 1S/C8H5FN2O2/c9-5-3-11-7-6(5)4(8(12)13)1-2-10-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： DFEACWCASCSLSL-UHFFFAOYSA-N
• SMILES： FC1=CNC2C1=C(C(=O)O)C=CN=2

Computed Properties

• Exact Mass: 180.03350557g/mol
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.9

Additional information on 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

Recent Advances in the Study of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS: 1352397-55-7)

The compound 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS: 1352397-55-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold, characterized by its pyrrolopyridine core and carboxylic acid functionality, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the key areas of research involving 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The fluorine substitution at the 3-position of the pyrrolopyridine ring enhances the compound's binding affinity and metabolic stability, making it a valuable moiety in kinase inhibitor design. Recent publications have demonstrated its incorporation into potent inhibitors of JAK2 and FLT3 kinases, which are relevant in hematological malignancies.

Another promising application of this compound lies in the development of antiviral agents. Researchers have utilized its scaffold to synthesize derivatives with activity against RNA viruses, including SARS-CoV-2. The carboxylic acid group facilitates interactions with viral proteases, while the fluorine atom improves pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid derivatives that exhibited nanomolar inhibitory activity against the main protease of SARS-CoV-2, highlighting its potential in antiviral drug discovery.

In addition to its therapeutic applications, 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid has been investigated for its use in chemical biology probes. Its fluorescent properties and ability to form stable complexes with metal ions make it a candidate for imaging and diagnostic applications. A recent study in ACS Chemical Biology described its conjugation with a near-infrared fluorophore for real-time monitoring of enzymatic activity in live cells, showcasing its versatility beyond traditional drug development.

The synthesis and scale-up of 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid have also been optimized in recent years. Advances in catalytic fluorination and regioselective functionalization have improved the yield and purity of this compound, enabling its broader use in high-throughput screening and combinatorial chemistry. A 2022 patent application detailed a novel one-pot synthesis method that reduces production costs and environmental impact, further enhancing its accessibility for research and industrial applications.

In conclusion, 3-Fluoro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS: 1352397-55-7) represents a multifaceted tool in modern chemical biology and medicinal chemistry. Its applications span from kinase inhibitor design to antiviral drug development and chemical probes, supported by continuous advancements in synthetic methodologies. Future research is expected to explore its potential in emerging therapeutic areas, such as neurodegenerative diseases and immuno-oncology, solidifying its role as a cornerstone in drug discovery.